Cas no 332117-06-3 (2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide)

2-(1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide is a purine-derived acetamide compound with potential applications in pharmaceutical and biochemical research. Its structure features a 1,3-dimethylxanthine core linked to a 3,4-dimethylphenyl group via an acetamide bridge, suggesting possible bioactivity as a modulator of purinergic signaling pathways. The compound's rigid heterocyclic framework and substituted aromatic moiety may enhance binding affinity and selectivity toward target receptors or enzymes. Its synthetic versatility allows for further derivatization, making it a useful intermediate in medicinal chemistry. The presence of multiple methyl groups could improve metabolic stability, while the carbonyl functionalities offer sites for molecular interactions. This compound is of interest for structure-activity relationship studies in drug discovery.

2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide structure

332117-06-3 structure

Product name:2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide

CAS No:332117-06-3

MF:C₁₇H₁₉N₅O₃

MW:341.364

CID:3070264

PubChem ID:775363

2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- <br>2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(3,4-dimethyl phenyl)acetamide
- 2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide
- AB00281767-02
- CHEMBL1475499
- Oprea1_676765
- STK049420
- 332117-06-3
- 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-(3,4-dimethylphenyl)acetamide
- 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide
- NCGC00141201-02
- VU0033147-2
- AKOS000677659
- HMS1917K12
- SR-01000453715
- Oprea1_763722
- F0911-4296
- NCGC00141201-01
- 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(3,4-dimethylphenyl)acetamide
- SR-01000453715-1
- AG-690/13116032
- Inchi： InChI=1S/C17H19N5O3/c1-10-5-6-12(7-11(10)2)19-13(23)8-22-9-18-15-14(22)16(24)21(4)17(25)20(15)3/h5-7,9H,8H2,1-4H3,(H,19,23)
- InChI Key： CWPMOYIEPUAOGL-UHFFFAOYSA-N

Computed Properties

Exact Mass: 341.14878949Da
Monoisotopic Mass: 341.14878949Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 568
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 87.5Å²

2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0911-4296-2μmol	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0911-4296-4mg	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0911-4296-1mg	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0911-4296-50mg	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F0911-4296-5μmol	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0911-4296-20μmol	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0911-4296-2mg	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0911-4296-15mg	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F0911-4296-20mg	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	20mg	$99.0	2023-05-17
Life Chemicals	F0911-4296-3mg	2-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-N-(3,4-dimethylphenyl)acetamide	332117-06-3	90%+	3mg	$63.0	2023-05-17